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Compound of Interest

Compound Name: (-)-GSK598809
Cat. No.: B15617919
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-GSK598809 is a potent and selective antagonist of the dopamine D3 receptor (DRD3).[1] Its
high affinity and selectivity for this receptor subtype have made it a valuable tool in
neuroscience research and a candidate for the development of therapeutics for substance use
disorders and other central nervous system conditions.[1] This technical guide provides a
comprehensive overview of the chemical properties, synthesis, mechanism of action, and
experimental protocols related to (-)-GSK598809.

Chemical Properties

(-)-GSK598809 is a complex heterocyclic molecule. Its chemical and physical properties are
summarized in the table below. While specific experimental data for some properties like
melting and boiling points are not readily available in the public domain, the provided
information is based on available data and computational predictions.
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Property Value Source

CAS Number 863680-46-0 [1]
5-[5-[3-[(1S,5R)-1-[2-fluoro-4-
(trifluoromethyl)phenyl]-3-
azabicyclo[3.1.0]hexan-3-

IUPAC Name N/A
yllpropylsulfanyl]-4-methyl-
1,2,4-triazol-3-yl]-4-methyl-1,3-
oxazole

Molecular Formula C22H23F4AN50S [1]

Molecular Weight 481.51 g/mol [1]
CC1=C(OC=N1)C2=NN=C(N2
C)SCCCN3C[C@@H]4C[C@

SMILES [1]
@]4(C3)C5=C(C=C(C=C5)C(F
)(FF)F
ZKRWPAYTJIMRKLJ-

InChl Key [1]
BTYIYWSLSA-N
The hydrochloride salt form is

Solubility noted to have enhanced water N/A
solubility.

pKa Not experimentally determined.  N/A

Melting Point Not available. N/A

Boiling Point Not available. N/A

Synthesis and Purification

A detailed, step-by-step synthesis protocol for (-)-GSK598809 is not publicly available.

However, the synthesis of the core 3-azabicyclo[3.1.0]lhexane moiety has been described in the

literature. The general approach likely involves the multi-step construction of the heterocyclic

systems followed by their coupling.
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Purification of the final compound would typically be achieved through standard
chromatographic techniques.

General Purification Workflow
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Initial Purification

Glash Chromatographa

High-Purity Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617919/docs#gsk598809-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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